Cas no 36497-34-4 (dodecane-1,12-diamine; dodecanedioic acid)

• Product Name: dodecane-1,12-diamine; dodecanedioic acid
• CAS No: 36497-34-4
• MF: C₂₄H₅₀N₂O₄
• MW: 430.664807796478
• CID: 308167
• PubChem ID: 169778
• Update Time: 2025-04-19

dodecane-1,12-diamine; dodecanedioic acid Chemical and Physical Properties

Names and Identifiers

• dodecane-1,12-diamine,dodecanedioic acid
• dodecane-1,12-diamine
• dodecanedioic acid
• DTXSID5069388
• 36497-34-4
• SCHEMBL11348906
• 60180-78-1
• dodecane-1,12-diamine; dodecanedioic acid

• Inchi： 1S/C12H28N2.C12H22O4/c13-11-9-7-5-3-1-2-4-6-8-10-12-14;13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h1-14H2;1-10H2,(H,13,14)(H,15,16)
• InChI Key： SWZJUAVKTJFUIS-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC(=O)O)=O.NCCCCCCCCCCCCN

Computed Properties

• Exact Mass: 430.377
• Monoisotopic Mass: 430.377
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 22
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Boiling Point: 394°Cat760mmHg
• Flash Point: 216.6°C